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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Yellow 61, a member of the azo dye class, is recognized for its applications in the textile

and leather industries. While primarily utilized for its coloring properties, it is also classified by

some suppliers as a fluorescent dye. This technical guide provides a comprehensive overview

of the available information on Acid Yellow 61, with a focus on its chemical characteristics and

potential as a fluorescent agent in research applications. However, it is important to note that

detailed, publicly available data on its quantitative fluorescent properties are limited.

Chemical and Physical Properties
A summary of the fundamental chemical and physical properties of Acid Yellow 61 is

presented in the table below. This information is crucial for its handling, solubility, and potential

application in experimental settings.
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Property Value Reference

CI Name Acid Yellow 61 [1]

CAS Number 12217-38-8 [1][2]

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂ [1]

Molecular Weight 632.47 g/mol [1]

Appearance Yellow Powder [3]

Solubility Soluble in water. [3]

Fluorescent Properties: An Overview
While designated as a fluorescent dye by some commercial sources[4], specific quantitative

data regarding the fluorescence of Acid Yellow 61, such as its excitation and emission

maxima, quantum yield, and Stokes shift, are not readily available in the public domain. The

fluorescence of a compound is characterized by its ability to absorb light at a specific

wavelength and emit it at a longer wavelength. This phenomenon is fundamental to a wide

range of bio-imaging and analytical techniques.

The "green light yellow" appearance of its aqueous solution suggests that its absorption and

emission spectra likely fall within the visible range of the electromagnetic spectrum[1].

However, without precise spectral data, its suitability for specific fluorescence-based

applications remains to be empirically determined.

Potential Research Applications
Given its classification as a fluorescent acid dye, Acid Yellow 61 could theoretically be

explored for various applications in a research context, particularly in histology and cell biology.

Acid dyes, being anionic, typically stain basic (acidophilic) cellular components such as the

cytoplasm and extracellular matrix proteins. If its fluorescence is significant and photostable, it

could potentially be used as a counterstain in fluorescence microscopy or for labeling specific

protein-rich structures.

Experimental Considerations and Future Directions
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For researchers interested in exploring the fluorescent properties of Acid Yellow 61, the

following experimental workflow is proposed. This protocol is a generalized approach and

would require optimization.

Logical Workflow for Characterizing the Fluorescent
Properties of Acid Yellow 61dot

Procure Acid Yellow 61

Prepare Stock and Working Solutions

Measure Absorbance Spectrum
(Determine λmax,abs) Evaluate Staining in Biological Samples

Measure Emission Spectrum
(Determine λmax,em)

Determine Fluorescence Quantum Yield (ΦF) Image with Fluorescence Microscopy

Assess Photostability

Optimize Staining Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15622547?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://dormer.com/product/acid-yellow-61/
https://www.chinainterdyes.com/acid-dye/acid-yellow-61.html
https://www.medchemexpress.com/acid-yellow-61.html
https://www.benchchem.com/product/b15622547#is-acid-yellow-61-a-fluorescent-dye
https://www.benchchem.com/product/b15622547#is-acid-yellow-61-a-fluorescent-dye
https://www.benchchem.com/product/b15622547#is-acid-yellow-61-a-fluorescent-dye
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15622547?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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